Continuous synthesis of zinc oxide nanoparticles in supercritical water
Green Chemistry Pub Date: 2003-08-27 DOI: 10.1039/B306544H
Abstract
Hydrothermal synthesis of nano-size zinc oxide particles was conducted using a flow type apparatus for rapid heating of zinc nitrate and potassium hydroxide aqueous solution to supercritical conditions at 30 MPa and temperatures ranging from 573 to 673 K.
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